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Compound of Interest

Compound Name: 5-Bromo-1,10-phenanthroline

Cat. No.: B1267314

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1,10-phenanthroline is a heterocyclic organic compound that has garnered
significant interest in various scientific fields, including coordination chemistry, materials
science, and particularly in the realm of drug development. Its rigid, planar structure, coupled
with the presence of a bromine substituent, imparts unique electronic and steric properties that
make it a versatile ligand for the formation of metal complexes with diverse applications. This
technical guide provides an in-depth overview of the core physicochemical properties of 5-
Bromo-1,10-phenanthroline, detailed experimental protocols, and a visualization of its role in
a relevant biological signaling pathway.

Core Physicochemical Properties

The fundamental physicochemical properties of 5-Bromo-1,10-phenanthroline are
summarized in the table below. These properties are crucial for understanding its behavior in
different environments and for designing its applications in research and development.
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Property Value Reference
Molecular Formula C12H7BrN2 [1112][3]
Molecular Weight 259.11 g/mol [1]
Appearance White to light yellow powder or o
crystal

Melting Point 119 °C (lit.) [11[41[5]
Boiling Point (Predicted) 417.6 £ 25.0 °C at 760 mmHg [6]

Density (Predicted) 1.6 +£0.1 g/cm3 [6]

LogP (Predicted) 2.76 [6]

. Store at room temperature in a
Storage Conditions [2]
dry, dark place.

Spectral Properties

The electronic absorption and emission properties of phenanthroline and its derivatives are
central to their application in photochemistry and as probes.

o UV-Vis Absorption: 1,10-phenanthroline typically exhibits strong absorption bands in the UV
region. The parent compound has an absorbance peak at 232 nm.[7][8] The introduction of a
bromine atom at the 5-position is expected to cause a bathochromic (red) shift in the
absorption spectrum due to the electronic effects of the halogen substituent.

e Fluorescence: 1,10-phenanthroline and its derivatives are known to be fluorescent.[9][10]
The emission properties can be significantly influenced by the solvent polarity and the
coordination to metal ions. Metal complexation can either enhance or quench the
fluorescence, a property that is exploited in the development of chemical sensors.

Solubility Profile

While specific quantitative solubility data for 5-Bromo-1,10-phenanthroline is not readily
available in the literature, the solubility of the parent compound, 1,10-phenanthroline, provides
a useful reference. 1,10-phenanthroline is generally soluble in organic solvents and shows
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limited solubility in water.[8][11] The introduction of a bromine atom is expected to decrease its
polarity and therefore further reduce its solubility in water while potentially increasing its
solubility in non-polar organic solvents.

Experimental Protocols
Synthesis of 5-Bromo-1,10-phenanthroline

A common method for the synthesis of 5-Bromo-1,10-phenanthroline involves the direct
bromination of 1,10-phenanthroline.[4][12]

Materials:

e 1,10-phenanthroline

e Oleum (15%)

e Bromine

o Ammonium hydroxide (NH4OH)

e Chloroform (CHCIs)

¢ Anhydrous sodium sulfate (Naz2S0a)
o Diethyl ether

e Dichloromethane (CH2Cl2)

» Heavy-walled glass reaction tube with a Teflon screw top
* Ice bath

Silicon oil bath

Procedure:

» Place 3.6 g (20 mmol) of 1,10-phenanthroline into a heavy-walled glass reaction tube.
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e Cool the reaction tube in an ice bath.

o Carefully add 12 mL of oleum (15%) and 0.60 mL (11.6 mmol) of bromine to the reaction
tube.

o Seal the reaction tube and place it in a silicon oil bath.

o Slowly raise the temperature of the oil bath to 135 °C.

e Maintain the reaction at this temperature for 23 hours.

o After 23 hours, cool the reaction mixture to room temperature.

e Pour the cooled mixture over ice and neutralize it with ammonium hydroxide.
o Extract the product with chloroform.

e Dry the combined chloroform extracts over anhydrous sodium sulfate.

e The crude product can be purified by recrystallization from hot diethyl ether with a minimum
amount of dichloromethane.

Experimental Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of 5-
Bromo-1,10-phenanthroline.
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Caption: Experimental workflow for the synthesis and purification of 5-Bromo-1,10-
phenanthroline.

Role in Biological Signaling Pathways: Anticancer
Mechanism

Metal complexes of 1,10-phenanthroline and its derivatives have shown significant promise as
anticancer agents.[13][14] One of the proposed mechanisms of action involves the induction of
apoptosis (programmed cell death) in cancer cells through the modulation of key signaling
pathways. A notable example is the activity of copper-phenanthroline complexes, which have
been shown to induce apoptosis by inhibiting the JAK2/STATS5 signaling pathway.[15] While the
specific effects of the 5-bromo derivative are a subject for further research, the following
pathway illustrates the general mechanism for related copper-phenanthroline complexes.
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Caption: Proposed mechanism of apoptosis induction by a Copper-5-Bromo-1,10-
phenanthroline complex via the JAK2/STAT5 signaling pathway.

This diagram illustrates how the copper complex, upon entering a cancer cell, can lead to an
increase in reactive oxygen species (ROS) and inhibit the phosphorylation of JAK2 and STAT5.
This inhibition prevents the upregulation of anti-apoptotic proteins like Bcl-2 and Survivin,
ultimately leading to mitochondrial depolarization and apoptosis.

Conclusion

5-Bromo-1,10-phenanthroline is a compound with a rich set of physicochemical properties
that make it a valuable building block in various chemical and biological applications. Its ability
to form stable metal complexes, combined with the potential for these complexes to interact
with biological systems, positions it as a compound of high interest for future research,
particularly in the development of novel therapeutic agents. This guide provides a foundational
understanding of its core properties and a glimpse into its potential applications, serving as a
valuable resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

